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Compound of Interest

Compound Name:
Methyl 3-hydroxy-5-

methylbenzoate

CAS No.: 2615-71-6

Cat. No.: B1316851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Methyl 3-hydroxy-5-
methylbenzoate, a valuable building block in organic synthesis. While direct literature on this

specific ester is limited, this document compiles and extrapolates from established chemical

principles and data on its precursor, 3-hydroxy-5-methylbenzoic acid, and analogous benzoate

esters. We will delve into its synthesis, physicochemical properties, and potential applications,

offering insights grounded in established chemical reactivity and structure-activity relationships.

Introduction and Chemical Identity
Methyl 3-hydroxy-5-methylbenzoate is an aromatic ester with the chemical formula C₉H₁₀O₃.

Its structure features a benzene ring substituted with a methyl group, a hydroxyl group, and a

methyl ester group at positions 1, 3, and 5, respectively. This substitution pattern provides a

unique scaffold for further chemical modifications, making it a potentially valuable intermediate
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in the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and

materials science.

Key Identifiers:

Identifier Value

IUPAC Name Methyl 3-hydroxy-5-methylbenzoate

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Canonical SMILES CC1=CC(C(=O)OC)=CC(O)=C1

Synthesis of Methyl 3-hydroxy-5-methylbenzoate
The primary and most direct route for the synthesis of Methyl 3-hydroxy-5-methylbenzoate is

the Fischer esterification of its corresponding carboxylic acid precursor, 3-hydroxy-5-

methylbenzoic acid.

Synthesis of the Precursor: 3-hydroxy-5-methylbenzoic
acid
A common method for the synthesis of 3-hydroxy-5-methylbenzoic acid involves the reaction of

an oxo compound with magnesium oxide in water. The resulting product is then acidified to

yield the desired carboxylic acid.[1]

Experimental Protocol: Synthesis of 3-hydroxy-5-methylbenzoic acid[1]

To a suitable reaction vessel, add the starting oxo compound (0.21 mol) and water (450 mL).

To this suspension, add magnesium oxide (38.1 g, 0.945 mol). The reaction mixture will

immediately turn a dark reddish-orange color, which will gradually fade to a light brown over

approximately 15 minutes.

Stir and heat the mixture for 30 minutes.
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Filter the hot solution to remove excess magnesium oxalate and magnesium oxide.

Wash the residue with warm water and combine the filtrates.

Concentrate the combined filtrates by distillation under reduced pressure to a volume of

about 30 mL.

Slowly add the concentrated solution to a 1:1 (v/v) mixture of concentrated hydrochloric acid

and water (50 mL) to precipitate the product.

Filter the precipitate, wash with cold water, and dry.

The crude product can be purified by recrystallization from water to afford 3-hydroxy-5-

methylbenzoic acid as a light brown solid.

Fischer Esterification to Methyl 3-hydroxy-5-
methylbenzoate
Fischer esterification is a classic and reliable method for converting carboxylic acids to esters

by reacting them with an alcohol in the presence of a strong acid catalyst. This is an

equilibrium-controlled process. To drive the reaction towards the product, an excess of the

alcohol (methanol in this case) is typically used, and/or the water formed during the reaction is

removed.

Conceptual Experimental Protocol: Synthesis of Methyl 3-hydroxy-5-methylbenzoate

This protocol is based on general Fischer esterification procedures for similar benzoic acids

and should be optimized for this specific substrate.

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-

hydroxy-5-methylbenzoic acid in an excess of anhydrous methanol.

Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid or

hydrochloric acid.

Heat the reaction mixture to reflux and maintain for a period of time (typically several hours),

monitoring the reaction progress by thin-layer chromatography (TLC).
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After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol under reduced pressure.

Dissolve the residue in an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate

(to neutralize the acid catalyst and any unreacted carboxylic acid) and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude Methyl 3-hydroxy-5-
methylbenzoate.

The crude product can be purified by recrystallization or column chromatography.

Reaction Mechanism Visualization:
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Caption: Fischer Esterification Mechanism.
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Physicochemical and Spectroscopic Properties
While specific, experimentally determined data for Methyl 3-hydroxy-5-methylbenzoate is not

readily available in the searched literature, we can infer its properties based on its structure

and data from its precursor and analogous compounds.

Predicted Physicochemical Properties:

Property Predicted Value Basis of Prediction

Appearance White to off-white solid
Analogy with similar methyl

benzoates

Melting Point Not available
Expected to be a solid at room

temperature

Boiling Point Not available

Expected to be higher than

methanol and lower than the

corresponding acid

Solubility

Soluble in common organic

solvents (e.g., methanol,

ethanol, acetone, ethyl

acetate); sparingly soluble in

water

General solubility of esters

Expected Spectroscopic Data:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the methyl group on the ring, the ester methyl group, and the hydroxyl

proton. The aromatic protons would likely appear as distinct singlets or narrowly split

multiplets in the aromatic region (δ 6.5-7.5 ppm). The ring methyl protons would be a singlet

around δ 2.2-2.4 ppm. The ester methyl protons would appear as a singlet around δ 3.8-3.9

ppm. The hydroxyl proton signal would be a broad singlet, and its chemical shift would be

dependent on the solvent and concentration.

¹³C NMR: The carbon NMR spectrum would show distinct signals for the carbonyl carbon of

the ester (δ ~165-170 ppm), the aromatic carbons (δ ~110-160 ppm), the ester methyl
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carbon (δ ~52 ppm), and the ring methyl carbon (δ ~20 ppm).

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a strong carbonyl

(C=O) stretching vibration of the ester at approximately 1700-1730 cm⁻¹. A broad O-H

stretching band from the phenolic hydroxyl group would be expected in the region of 3200-

3600 cm⁻¹. C-H stretching vibrations of the aromatic ring and the methyl groups would

appear around 2850-3100 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the molecular weight of the compound (166.17 g/mol ). Fragmentation

patterns would likely involve the loss of the methoxy group (-OCH₃) and the ester group (-

COOCH₃).

Potential Applications and Areas for Future
Research
The bifunctional nature of Methyl 3-hydroxy-5-methylbenzoate, possessing both a

nucleophilic hydroxyl group and an electrophilic ester, makes it a versatile intermediate for the

synthesis of a wide range of derivatives.

Potential Applications in Drug Discovery and Development:

Scaffold for Bioactive Molecules: The substituted benzene ring can serve as a core structure

for the synthesis of compounds with potential biological activity. The hydroxyl and ester

groups provide handles for introducing further diversity through reactions such as

etherification, acylation, and amidation.

Intermediate for Pharmaceutical Ingredients: While direct applications are not well-

documented, structurally similar hydroxybenzoic acid derivatives are known to be important

in the pharmaceutical industry. Further research could explore the use of Methyl 3-hydroxy-
5-methylbenzoate as a key intermediate in the synthesis of novel therapeutic agents.

Workflow for Derivative Synthesis:
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Caption: Potential Synthetic Pathways from Methyl 3-hydroxy-5-methylbenzoate.

Conclusion
Methyl 3-hydroxy-5-methylbenzoate represents a promising, yet underexplored, chemical

entity. Its straightforward synthesis from readily available precursors and its versatile chemical

functionality suggest significant potential as a building block in organic synthesis. This guide

has provided a foundational understanding of its synthesis and predicted properties, based on

established chemical principles. Further experimental investigation is warranted to fully

characterize this compound and unlock its potential in the development of novel

pharmaceuticals and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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